Cas no 62679-17-8 (Ethanone, 2-(4-methylphenyl)-1-(3-phenyl-5-isoxazolyl)-)
62679-17-8 structure
Product Name:Ethanone, 2-(4-methylphenyl)-1-(3-phenyl-5-isoxazolyl)-
CAS No:62679-17-8
MF:C18H15NO2
MW:277.317204713821
CID:435517
PubChem ID:12332952
Update Time:2025-04-19
Ethanone, 2-(4-methylphenyl)-1-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-(4-methylphenyl)-1-(3-phenyl-5-isoxazolyl)-
- 2-(4-methylphenyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanone
- 1-(3-Phenylisoxazol-5-yl)-2-(p-tolyl)ethanone
- 62679-17-8
- DTXSID70490858
- 2-(4-Methylphenyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethan-1-one
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- Inchi: 1S/C18H15NO2/c1-13-7-9-14(10-8-13)11-17(20)18-12-16(19-21-18)15-5-3-2-4-6-15/h2-10,12H,11H2,1H3
- InChI Key: HBWOIQWZEZUMNJ-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)C(CC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 277.11035
- Monoisotopic Mass: 277.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
Ethanone, 2-(4-methylphenyl)-1-(3-phenyl-5-isoxazolyl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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